Cas no 2007924-97-0 (methyl cis-5-(trifluoromethyl)piperidine-3-carboxylate hydrochloride)

• Product Name: methyl cis-5-(trifluoromethyl)piperidine-3-carboxylate hydrochloride
• CAS No: 2007924-97-0
• MF: C₈H₁₃ClF₃NO₂
• MW: 247.642532110214
• MDL: MFCD30478083
• CID: 4633553
• PubChem ID: 122155633
• Update Time: 2025-09-28

methyl cis-5-(trifluoromethyl)piperidine-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl (3R,5S)-rel-5-(trifluoromethyl)piperidine-3-carboxylate HCl
• methyl (3R,5S)-rel-5-(trifluoromethyl)piperidine-3-carboxylate hydrochloride
• Methyl cis-5-(trifluoromethyl)piperidine-3-carboxylate hydrochloride
• SB23177
• cis-Methyl 5-(trifluoromethyl)piperidine-3-carboxylate hydrochloride
• 3-Piperidinecarboxylic acid, 5-(trifluoromethyl)-, methyl ester, hydrochloride (1:1), (3R,5S)-rel-
• Z2471262523
• methyl (3S,5R)-5-(trifluoromethyl)piperidine-3-carboxylate hydrochloride
• Rac-methyl (3R,5S)-5-(trifluoromethyl)piperidine-3-carboxylate hydrochloride
• rac-methyl (3R,5S)-5-(trifluoromethyl)piperidine-3-carboxylate hydrochloride, cis
• cis-Methyl5-(trifluoromethyl)piperidine-3-carboxylatehydrochloride
• P16226
• 2007924-97-0
• MFCD30478083
• methyl (3R,5S)-5-(trifluoromethyl)piperidine-3-carboxylate hydrochloride
• AKOS030628666
• CS-0048896
• AS-53232
• methyl cis-5-(trifluoromethyl)piperidine-3-carboxylate hydrochloride

• MDL： MFCD30478083
• Inchi： 1S/C8H12F3NO2.ClH/c1-14-7(13)5-2-6(4-12-3-5)8(9,10)11;/h5-6,12H,2-4H2,1H3;1H/t5-,6+;/m1./s1
• InChI Key： SOQCKSUYTCVIEI-IBTYICNHSA-N
• SMILES： Cl.FC([C@@H]1CNC[C@H](C(=O)OC)C1)(F)F

Computed Properties

• Exact Mass: 247.0586908 g/mol
• Monoisotopic Mass: 247.0586908 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 247.64
• Topological Polar Surface Area: 38.3

Additional information on methyl cis-5-(trifluoromethyl)piperidine-3-carboxylate hydrochloride

Comprehensive Overview of Methyl cis-5-(Trifluoromethyl)piperidine-3-carboxylate Hydrochloride (CAS 2007924-97-0)

Methyl cis-5-(trifluoromethyl)piperidine-3-carboxylate hydrochloride (CAS 2007924-97-0) is a specialized piperidine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a trifluoromethyl group and a carboxylate ester, making it a valuable intermediate in the synthesis of bioactive molecules. Its unique structural properties contribute to its versatility in drug discovery and material science.

The cis-configuration of this compound enhances its stereochemical specificity, which is crucial for interactions with biological targets. Researchers often utilize methyl cis-5-(trifluoromethyl)piperidine-3-carboxylate hydrochloride in the development of central nervous system (CNS) drugs, owing to its ability to modulate neurotransmitter systems. Additionally, the trifluoromethyl group improves metabolic stability, a key factor in optimizing drug candidates.

In recent years, the demand for fluorinated piperidine derivatives has surged due to their role in addressing global health challenges. For instance, the compound has been explored in the context of neurodegenerative diseases and pain management, aligning with current trends in precision medicine. Its compatibility with green chemistry principles also makes it attractive for sustainable synthesis routes.

From a commercial perspective, CAS 2007924-97-0 is supplied by leading chemical manufacturers under stringent quality controls. Analytical techniques such as HPLC and NMR are employed to ensure high purity, meeting the standards required for pharmaceutical applications. The compound’s stability under various storage conditions further enhances its utility in industrial and academic settings.

The synthesis of methyl cis-5-(trifluoromethyl)piperidine-3-carboxylate hydrochloride typically involves multi-step processes, including asymmetric hydrogenation and esterification. Advances in catalytic methods have improved yields and reduced environmental impact, reflecting the growing emphasis on sustainable chemistry. Researchers are also investigating its potential in catalysis and material science, broadening its scope beyond traditional applications.

For laboratories and industries, handling CAS 2007924-97-0 requires adherence to standard safety protocols, including the use of personal protective equipment (PPE). While not classified as hazardous under normal conditions, proper ventilation and storage are recommended to maintain integrity. Regulatory compliance, such as REACH and GMP, ensures its safe use across global markets.

In summary, methyl cis-5-(trifluoromethyl)piperidine-3-carboxylate hydrochloride represents a critical building block in modern chemistry. Its applications span drug development, agrochemical innovation, and advanced materials, driven by its structural uniqueness and functional adaptability. As research continues to uncover new uses, this compound is poised to remain at the forefront of scientific and industrial progress.